Cas no 106969-11-3 (Benzenamine,4-chloro-5-(difluoromethoxy)-2-fluoro-)

• Product Name: Benzenamine,4-chloro-5-(difluoromethoxy)-2-fluoro-
• CAS No: 106969-11-3
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 237579
• PubChem ID: 184767
• Update Time: 2025-04-19

Benzenamine,4-chloro-5-(difluoromethoxy)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-chloro-5-(difluoromethoxy)-2-fluoro-
• 4-chloro-5-(difluoromethoxy)-2-fluoroaniline
• AC1L4FIW
• AC1Q3MH7
• ACMC-20c5z1
• AG-K-79017
• AR-1G1683
• CTK4A4887
• 106969-11-3
• DTXSID00147843
• 4-chloro-2-fluoro-5-difluoromethoxyaniline
• 4-Chloro-5-difluoromethoxy-2-fluoroaniline
• SCHEMBL10811265

• Inchi： 1S/C7H5ClF3NO/c8-3-1-4(9)5(12)2-6(3)13-7(10)11/h1-2,7H,12H2
• InChI Key： PTHNSFLXVRTKDL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OC(F)F)N)F

Computed Properties

• Exact Mass: 211.00125
• Monoisotopic Mass: 211.0011760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25